Lysyl-tryptophyl-alpha-lysine

• CAS No.: 38579-27-0
• Product Name: Lysyl-tryptophyl-alpha-lysine
• Molecular Formula: C23H36N6O4
• Molecular Weight: 460.6 g/mol
• IUPAC Name: (2S)-6-amino-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]hexanoic acid
• Standard InChI: InChI=1S/C23H36N6O4/c24-11-5-3-8-17(26)21(30)29-20(13-15-14-27-18-9-2-1-7-16(15)18)22(31)28-19(23(32)33)10-4-6-12-25/h1-2,7,9,14,17,19-20,27H,3-6,8,10-13,24-26H2,(H,28,31)(H,29,30)(H,32,33)/t17-,19-,20-/m0/s1
• Standard InChIKey: YUTZYVTZDVZBJJ-IHPCNDPISA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)C[C@@H](C(=O)N[C@@H](CCCCN)C(=O)O)NC(=O)[C@H](CCCCN)N
• SMILES: C1=CC=C2C(=C1)C(=CN2)CC(C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CCCCN)N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CC(C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CCCCN)N
• Appearance: Solid powder
• Description: Lysyl-tryptophyl-alpha-lysine KWK-CO2 is the positively charged oligopeptide.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: KWK
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: KWK-CO2; Lys-Trp-alpha-Lys; Lys-Trp-Lys; Lys-Trp-Lys-CO2; lysyl-tryptophyl-alpha-lysine; lysyl-tryptophyl-lysine carboxylate; lysyltryptophyl-alpha-lysine
• Reference: 1: Ohta T, Hashida Y, Yamashita F, Hashida M. Development of Novel Drug and Gene Delivery Carriers Composed of Single-Walled Carbon Nanotubes and Designed Peptides With PEGylation. J Pharm Sci. 2016 Sep;105(9):2815-2824. doi: 10.1016/j.xphs.2016.03.031. Epub 2016 May 12. PubMed PMID: 27179670.; 2: Murade CU, Subramaniam V, Otto C, Bennink ML. Single-molecule DNA force spectroscopy to probe interactions with the tri-peptide Lys-Trp-Lys. Chemphyschem. 2011 Oct 4;12(14):2545-8. doi: 10.1002/cphc.201100561. Epub 2011 Aug 9. PubMed PMID: 21830294.; 3: Rebarz M, Ghesquière J, Boisdenghien A, Defrancq E, Moucheron C, Kirsch-De Mesmaeker A. Photoinduced electron transfer from tryptophan to Ru(II)TAP complexes: the primary process for photo-cross-linking with oligopeptides. Inorg Chem. 2010 Dec 6;49(23):10867-74. doi: 10.1021/ic101214m. Epub 2010 Nov 2. PubMed PMID: 21043466.; 4: Watanabe E, Yamakura F, Kan H. A new assignment technique of 2D-NMR spectra by spin-lock sequence to a tripeptide containing tryptophan in water. Magn Reson Chem. 2010 Mar;48(3):205-9. doi: 10.1002/mrc.2567. PubMed PMID: 20063348.; 5: Hassanali AA, Li T, Zhong D, Singer SJ. A molecular dynamics study of Lys-Trp-Lys: structure and dynamics in solution following photoexcitation. J Phys Chem B. 2006 Jun 1;110(21):10497-508. PubMed PMID: 16722759.; 6: Tleugabulova D, Brennan JD. Quantifying surface coverage of colloidal silica by a cationic peptide using a combined centrifugation/time-resolved fluorescence anisotropy approach. Langmuir. 2006 Feb 14;22(4):1852-7. PubMed PMID: 16460117.; 7: Tory MC, Merrill AR. Determination of membrane protein topology by red-edge excitation shift analysis: application to the membrane-bound colicin E1 channel peptide. Biochim Biophys Acta. 2002 Aug 31;1564(2):435-48. PubMed PMID: 12175927.; 8: Cheng CT, Lo V, Chen J, Chen WC, Lin CY, Lin HC, Yang CH, Sheh L. Synthesis and DNA nicking studies of a novel cyclic peptide: cyclo[Lys-Trp-Lys-Ahx-]. Bioorg Med Chem. 2001 Jun;9(6):1493-8. PubMed PMID: 11408167.; 9: Malvy C, Lefrançois M, Bertrand JR, Markovits J. Modified alkaline elution allows the measurement of intact apurinic sites in mammalian genomic DNA. Biochimie. 2000 Aug;82(8):717-21. PubMed PMID: 11018287.; 10: Souto AL, Ito AS. Tryptophan fluorescence studies of melanotropins in the amphiphile-water interface of reversed micelles. Eur Biophys J. 2000;29(1):38-47. PubMed PMID: 10826777.; 11: Mascotti DP, Lohman TM. Thermodynamics of charged oligopeptide-heparin interactions. Biochemistry. 1995 Mar 7;34(9):2908-15. PubMed PMID: 7893705.; 12: Berthet N, Boudali A, Constant JF, Decout JL, Demeunynck M, Fkyerat A, Garcia J, Laayoun A, Michon P, Lhomme J. Design of molecules that specifically recognize and cleave apurinic sites in DNA. J Mol Recognit. 1994 Jun;7(2):99-107. Review. PubMed PMID: 7826679.; 13: Wu CT, Lopes T, Patel B, Lee CS. Effect of direct control of electroosmosis on peptide and protein separations in capillary electrophoresis. Anal Chem. 1992 Apr 15;64(8):886-91. PubMed PMID: 1320352.; 14: Mazumder A, Gerlt JA, Absalon MJ, Stubbe J, Cunningham RP, Withka J, Bolton PH. Stereochemical studies of the beta-elimination reactions at aldehydic abasic sites in DNA: endonuclease III from Escherichia coli, sodium hydroxide, and Lys-Trp-Lys. Biochemistry. 1991 Jan 29;30(4):1119-26. PubMed PMID: 1846560.; 15: Oh BH, Markley JL. Complete 13C resonance assignments of tryptophan in L-lysyl-L-tryptophyl-L-lysine by single-bond and multiple-bond correlated 1H-13C two-dimensional NMR. Biopolymers. 1989 Oct;28(10):1833-7. PubMed PMID: 2597735.; 16: Raap J, Dreef CE, van der Marel GA, van Boom JH, Hilbers CW. Synthesis and proton-NMR studies of oligonucleotides containing an apurinic (AP) site. J Biomol Struct Dyn. 1987 Oct;5(2):219-47. PubMed PMID: 2856028.; 17: Allen JS, Panfili J. Ames Salmonella/mammalian-microsome testing of peptides and peptide synthesis reagents. Mutat Res. 1986 Apr-May;170(1-2):23-9. PubMed PMID: 3515165.; 18: Le Doan T, Guigues M, Toulmé JJ, Hélène C. Specific recognition by the tripeptide lysyl-tryptophyl-alpha-lysine of structural damage induced in DNA by platinum derivatives. Biochim Biophys Acta. 1985 Aug 21;825(4):353-9. PubMed PMID: 4040394.; 19: Cha TA, Maki AH. Influence of the mercury blocking reagent 2-mercaptoethanol on the spectroscopic properties of complexes formed between lysyltryptophyllysine and mercurated poly(uridylic acid). Biochemistry. 1982 Dec 7;21(25):6586-90. PubMed PMID: 7150578.; 20: Duker NJ, Hart DM. Cleavage of DNA at apyrimidinic sites by lysyl-tryptophyl-alpha-lysine. Biochem Biophys Res Commun. 1982 Apr 29;105(4):1433-9. PubMed PMID: 7103966.
• PubChem Compound: 161970
• Last Modified: Nov 11 2021